Cas no 35419-88-6 ((2S)-2-(aminooxy)propanoic acid)

• Product Name: (2S)-2-(aminooxy)propanoic acid
• CAS No: 35419-88-6
• MF: C₃H₇NO₃
• MW: 105.092581033707
• MDL: MFCD19231323
• CID: 1476819
• PubChem ID: 206158
• Update Time: 2025-10-28

(2S)-2-(aminooxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(aminooxy)-, (S)-
• (2S)-2-(aminooxy)propanoic acid
• EN300-2983459
• AKOS006386465
• 35419-88-6
• SCHEMBL21835954

• MDL： MFCD19231323
• Inchi： 1S/C3H7NO3/c1-2(7-4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m0/s1
• InChI Key： AHIBSEICBQMMDB-REOHCLBHSA-N
• SMILES： O([C@H](C(=O)O)C)N

Computed Properties

• Exact Mass: 105.04261
• Monoisotopic Mass: 105.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55

Additional information on (2S)-2-(aminooxy)propanoic acid

(2S)-2-(Aminooxy)Propanoic Acid: A Comprehensive Overview

The compound with CAS No 35419-88-6, commonly referred to as (2S)-2-(aminooxy)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (2S) configuration denotes the stereochemistry at the chiral center, which is crucial for its biological activity. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

Chemical Structure and Synthesis

(2S)-2-(aminooxy)propanoic acid consists of a propanoic acid backbone with an aminooxy group attached to the second carbon. The aminooxy group (-O-NH₂) introduces unique electronic and steric properties, influencing the molecule's reactivity and solubility. The synthesis of this compound involves multi-step processes, often utilizing chiral resolution techniques to achieve the desired (2S) configuration. Researchers have explored various methods, including enzymatic resolutions and asymmetric catalysis, to optimize its production efficiency.

Pharmacological Properties

Recent studies have demonstrated that (2S)-2-(aminooxy)propanoic acid exhibits promising pharmacological properties. It has been shown to modulate key enzymes involved in metabolic pathways, potentially offering therapeutic benefits in conditions such as diabetes and neurodegenerative diseases. The stereochemistry at the chiral center plays a pivotal role in its bioavailability and efficacy. Preclinical trials have indicated that this compound demonstrates selective binding to specific receptors, minimizing off-target effects and enhancing its therapeutic index.

Applications in Drug Development

The compound's unique properties make it a valuable tool in drug discovery programs. Its ability to act as a substrate for various enzymes has led to its use in designing novel therapeutic agents. For instance, researchers have exploited its structure to develop prodrugs that enhance drug delivery and reduce systemic toxicity. Furthermore, its role as an intermediate in the synthesis of complex molecules has expanded its utility in medicinal chemistry.

Safety and Toxicology

As with any pharmaceutical candidate, understanding the safety profile of (2S)-2-(aminooxy)propanoic acid is paramount. Recent toxicological studies have assessed its acute and chronic toxicity profiles, with findings indicating low toxicity at therapeutic doses. However, further long-term studies are required to fully characterize its safety profile and ensure compliance with regulatory standards.

Future Directions

The future of (2S)-2-(aminooxy)propanoic acid lies in exploring its potential beyond traditional pharmaceutical applications. Emerging research is investigating its role in biotechnology, such as enzyme inhibition assays and biosensor development. Additionally, advancements in computational chemistry are enabling researchers to predict its interactions with biological systems more accurately, paving the way for personalized medicine approaches.